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Compound Name: Cy7 NHS ester

Cat. No.: B3026479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the solubility and stability of Cy7

N-hydroxysuccinimide (NHS) ester, a widely used near-infrared (NIR) fluorescent dye in

biological research and drug development. Understanding these core characteristics is critical

for the successful design and execution of labeling experiments, ensuring high-quality,

reproducible results.

Core Properties of Cy7 NHS Ester
Cyanine7 (Cy7) is a fluorescent dye that operates in the near-infrared spectrum, with typical

excitation and emission maxima around 750 nm and 776 nm, respectively[1]. This makes it

highly valuable for applications requiring deep tissue penetration and minimal autofluorescence

from biological samples[1]. The N-hydroxysuccinimide (NHS) ester functional group allows for

the efficient and covalent labeling of primary amines, such as those found on lysine residues of

proteins[1].

Solubility
The solubility of Cy7 NHS ester is a critical factor in preparing stock solutions for labeling

reactions. The standard, non-sulfonated form of Cy7 NHS ester exhibits low solubility in

aqueous solutions but is readily soluble in polar aprotic organic solvents. For applications

requiring direct use in aqueous buffers, a sulfonated version, sulfo-Cy7 NHS ester, offers good

water solubility[2][3][4].
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It is common to prepare a concentrated stock solution in an organic solvent, which is then

added in small volumes to the aqueous reaction mixture containing the biomolecule to be

labeled[5]. AAT Bioquest offers Cy dye NHS esters as triethylammonium salts, which are

reported to have better solubility in DMSO and DMF compared to the corresponding potassium

salts[6].

Below is a summary of the solubility of different forms of Cy7 NHS ester in various solvents:

Compound DMSO DMF Water
Dichlorometha
ne

Cy7 NHS Ester Soluble[5] Soluble Low solubility Soluble

sulfo-Cy7 NHS

Ester

Good solubility[2]

[3][4]

Good solubility[2]

[3][4]

Good solubility[2]

[3][4]
Not specified

Stability
The stability of Cy7 NHS ester is paramount for its effective use in labeling reactions. The

primary routes of degradation are hydrolysis of the NHS ester and photodecomposition of the

cyanine dye.

Storage and Handling
Proper storage is essential to maintain the reactivity of Cy7 NHS ester. Key recommendations

include:

Solid Form: Store at -20°C, desiccated, and protected from light. Under these conditions, the

compound is stable for at least 12 months[2][7]. Transportation at room temperature for up to

three weeks is generally acceptable[2][7].

Stock Solutions: Prepare stock solutions in anhydrous DMSO or DMF immediately before

use[1][8]. Aliquots of stock solutions in anhydrous DMSO can be stored at -20°C for up to

two weeks[9][10]. Avoid repeated freeze-thaw cycles.

Aqueous Solutions: Due to the rapid hydrolysis of the NHS ester, it is not recommended to

store Cy7 NHS ester in aqueous solutions[10].
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pH Stability and Hydrolysis
The NHS ester moiety is susceptible to hydrolysis in aqueous environments, a reaction that

competes with the desired amine labeling reaction. The rate of hydrolysis is highly dependent

on pH.

The optimal pH for the labeling reaction is between 8.3 and 8.5[8][11][12]. This is a

compromise between maximizing the reactivity of primary amines (which are more

nucleophilic in their unprotonated state at higher pH) and minimizing the rate of NHS ester

hydrolysis[12][13][14].

The half-life of an NHS ester is approximately 4-5 hours at pH 7.0 and 0°C, but this

decreases dramatically to just 10 minutes at pH 8.6 and 4°C[13][15].

Light Stability
As a fluorescent dye, Cy7 is sensitive to light. Prolonged exposure to light should be avoided

for the solid compound, stock solutions, and labeled conjugates to prevent photobleaching[9].

Labeling reactions should be carried out in the dark[8].

Experimental Protocols
Preparation of Cy7 NHS Ester Stock Solution
Objective: To prepare a concentrated stock solution of Cy7 NHS ester for use in labeling

reactions.

Materials:

Cy7 NHS ester (solid)

Anhydrous dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF)

Protocol:

Allow the vial of Cy7 NHS ester to equilibrate to room temperature before opening to

prevent moisture condensation.
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Add the appropriate volume of anhydrous DMSO or DMF to the vial to achieve a desired

concentration, typically 10 mg/mL or 10 mM[1][8][9][16].

Vortex the solution until the dye is completely dissolved[1].

Use the freshly prepared solution immediately for the best results[1].

General Protein Labeling Protocol
Objective: To covalently label a protein with Cy7 NHS ester.

Materials:

Protein to be labeled (e.g., antibody) in an amine-free buffer (e.g., PBS)

Freshly prepared Cy7 NHS ester stock solution (10 mM in anhydrous DMSO)

Reaction buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.3-8.5[8][11]

Purification column (e.g., Sephadex G-25)[8][9]

Protocol:

Buffer Exchange: Ensure the protein is in an amine-free buffer at a concentration of 2-10

mg/mL[16]. If the buffer contains primary amines (e.g., Tris or glycine), the protein must be

dialyzed against the reaction buffer[17].

pH Adjustment: Adjust the pH of the protein solution to 8.5 ± 0.5 using the reaction buffer[1]

[16].

Calculate Reagent Volumes: Determine the required volume of the Cy7 NHS ester stock

solution. A molar excess of 10-20 fold of dye to protein is a common starting point[8][17].

Labeling Reaction: While gently vortexing the protein solution, slowly add the calculated

volume of the Cy7 NHS ester stock solution[1][8].

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from

light, with continuous gentle mixing[8][9].
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Purification: Separate the Cy7-labeled protein from the unreacted dye and hydrolysis

products using a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated

with a suitable storage buffer (e.g., PBS)[8][17]. The first colored band to elute is the labeled

protein[1].

Visualizing the Workflow
The general workflow for protein labeling with Cy7 NHS ester can be visualized as a series of

sequential steps, from preparation of the reagents to the final purified product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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